Cas no 1353983-05-7 (2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide)

• Product Name: 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide
• CAS No: 1353983-05-7
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 2167995
• Update Time: 2025-05-19

2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-isopropyl-n-isoquinolin-1-ylmethyl-acetamide
• 2-Amino-N-isopropyl-N-(isoquinolin-1-ylmethyl)acetamide
• AM94581
• 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethylacetamide
• 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide

• Inchi： 1S/C15H19N3O/c1-11(2)18(15(19)9-16)10-14-13-6-4-3-5-12(13)7-8-17-14/h3-8,11H,9-10,16H2,1-2H3
• InChI Key： HKZHDORBJCKAGM-UHFFFAOYSA-N
• SMILES： O=C(CN)N(CC1C2C=CC=CC=2C=CN=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide

Introduction to 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide (CAS No. 1353983-05-7)

2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide (CAS No. 1353983-05-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines an amino group, an isopropyl moiety, and a isoquinoline backbone, making it a promising candidate for further exploration in drug discovery and development. The isoquinoline ring system is particularly noteworthy, as it is a well-documented scaffold in natural products and bioactive molecules, often exhibiting a wide range of biological activities.

The chemical structure of 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide can be described as a derivative of isoquinoline, where the nitrogen atoms at the 1-position and the 3-position are substituted with an amino group and an isopropyl group, respectively. The presence of these functional groups not only enhances the compound's solubility and bioavailability but also opens up possibilities for diverse interactions with biological targets. This structural complexity makes it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their demonstrated efficacy in various pharmacological applications. The isoquinoline scaffold is known for its ability to interact with multiple biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The introduction of additional substituents such as amino and isopropyl groups further modulates the pharmacokinetic properties of these compounds, potentially enhancing their therapeutic index.

One of the most compelling aspects of 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide is its potential as a lead compound for drug development. Its unique structural features suggest that it may possess inhibitory activity against enzymes or receptors implicated in various diseases. For instance, isoquinoline derivatives have been reported to inhibit kinases and other enzymes that play crucial roles in cancer progression. The amino and isopropyl substituents could serve as hydrogen bond donors or acceptors, facilitating binding to specific target sites within biological macromolecules.

The synthesis of 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide represents a significant achievement in synthetic organic chemistry. The process involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the isoquinoline core efficiently. These methodologies highlight the importance of innovative synthetic strategies in accessing complex molecules like this one.

From a computational chemistry perspective, 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide has been subjected to extensive molecular modeling studies to elucidate its binding interactions with potential biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action. For example, docking simulations have revealed that this molecule can bind effectively to certain protein kinases, suggesting its potential as an inhibitor in oncology research.

The pharmacological profile of 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide has been preliminarily assessed through in vitro assays. These assays have indicated that the compound exhibits promising activity against several disease-relevant targets. Notably, it has shown inhibitory effects on enzymes that are overexpressed in tumor cells, making it a candidate for further investigation in oncology applications. Additionally, its interaction with inflammatory pathways has been explored, suggesting potential therapeutic benefits in managing chronic inflammatory conditions.

Recent advancements in drug delivery systems have also highlighted the importance of optimizing the pharmacokinetic properties of bioactive molecules like 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide. Nanotechnology-based delivery platforms have been explored to enhance the compound's bioavailability and target specificity. These innovations are crucial for translating laboratory findings into clinical applications by ensuring that the drug reaches its intended target site efficiently.

The regulatory landscape for novel pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. 2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide is currently undergoing preclinical studies to evaluate its toxicity profile and pharmacokinetic behavior. These studies are essential for gathering data that will support future clinical trials and regulatory submissions.

In conclusion,2-Amino-N-isopropyl-N-isoquinolin-1-ylmethyl-acetamide (CAS No. 1353983-05-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, derived from the isoquinoline scaffold, combined with functional groups such as amino and isopropyl moieties, makes it a versatile candidate for drug discovery programs targeting various diseases including cancer and inflammation-related disorders.